Cas no 1251622-37-3 (N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide
• CAS No: 1251622-37-3
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 6022416
• PubChem ID: 52417330
• Update Time: 2025-10-10

N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide
• N-(5-chloro-2-methoxyphenyl)-4-((4-cyclopropylthiazol-2-yl)methoxy)benzamide
• SR-01000926684
• SR-01000926684-1
• VU0530363-1
• AKOS024530116
• F6041-0381
• 1251622-37-3
• N-(5-chloro-2-methoxyphenyl)-4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]benzamide

• Inchi： 1S/C21H19ClN2O3S/c1-26-19-9-6-15(22)10-17(19)24-21(25)14-4-7-16(8-5-14)27-11-20-23-18(12-28-20)13-2-3-13/h4-10,12-13H,2-3,11H2,1H3,(H,24,25)
• InChI Key： FQAQLZFKGURAED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C1C=CC(=CC=1)OCC1=NC(=CS1)C1CC1)=O)OC

Computed Properties

• Exact Mass: 414.0804913g/mol
• Monoisotopic Mass: 414.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide

Exploring the Chemical Properties and Applications of N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide (CAS No. 1251622-37-3)

The compound N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide (CAS No. 1251622-37-3) is a highly specialized organic compound with a complex molecular structure that makes it suitable for various applications in the fields of pharmaceuticals, agricultural chemicals, and advanced materials. This compound is characterized by its unique combination of functional groups, including a benzamide moiety, a thiazole ring, and substituents such as chlorine and methoxy groups, which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. The presence of the thiazole ring, a heterocyclic structure known for its stability and reactivity, has been shown to enhance the compound's ability to interact with biological targets. Researchers have demonstrated that this compound can serve as a precursor for the development of antimicrobial agents and anti-inflammatory drugs, making it a valuable asset in drug discovery programs.

The synthesis of N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization with methoxy and chloro substituents. These steps are critical in determining the compound's final properties and its suitability for various applications.

In terms of physical properties, this compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-based reactions. Its stability under thermal and oxidative conditions has also been evaluated, with results indicating that it is resistant to degradation under moderate conditions, making it suitable for long-term storage and use in industrial processes.

The application of this compound extends beyond pharmaceuticals. In the field of materials science, researchers have explored its potential as a component in advanced polymers and coatings due to its ability to enhance mechanical properties such as tensile strength and flexibility. Additionally, its compatibility with various industrial processes has made it a candidate for use in the development of high-performance adhesives and sealants.

In conclusion, N-(5-chloro-2-methoxyphenyl)-4-(4-cyclopropyl-1,3-thiazol-2-yl)methoxybenzamide (CAS No. 1251622-37